Cas no 27673-48-9 (5,8-Dihydro-1-naphthol (90%))

• Product Name: 5,8-Dihydro-1-naphthol (90%)
• CAS No: 27673-48-9
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• MDL: MFCD00128247
• CID: 53198
• PubChem ID: 97466
• Update Time: 2025-06-12

5,8-Dihydro-1-naphthol (90%) Chemical and Physical Properties

Names and Identifiers

• 5,8-Dihydro-1-naphthol
• 5,8-Dihydro naphthalen-1-ol
• 5,8-Dihydronapthol
• 5,8-Dihydronaphthol
• NSC125584
• 5,8-Dihydro-1-naphthol (90%)
• EN300-171224
• AKOS006272429
• NS00021981
• MFCD00128247
• AC-15143
• AMY202100064
• A819152
• 5,8-Dihydro-1-naphthalenol #
• SR-01000944967-1
• NSC 125584
• EINECS 248-596-3
• 27673-48-9
• SCHEMBL506663
• NSC-125584
• FT-0619860
• 5,8-Dihydro-1-naphthalenol
• CS-0450577
• 5,8-Dihydro-1-naphthol, AldrichCPR
• 5,8-dihydronaphthalen-1-ol
• 5,8-Dihydro-1-naphthol (90per cent)
• 1-Naphthalenol, 5,8-dihydro-
• W-110707
• DTXSID30182040
• 5,8-Dihydro-naphthalen-1-ol
• SR-01000944967
• 5-Hydroxy-1,4-dihydronaphthalene

• MDL： MFCD00128247
• Inchi： 1S/C10H10O/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-3,5,7,11H,4,6H2
• InChI Key： OAHLLHJOPUWLKW-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2CC=CCC=21

Computed Properties

• Exact Mass: 146.07300
• Monoisotopic Mass: 146.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Dark brown solid
• Density: 1.1±0.1 g/cm3
• Melting Point: 64-68°C
• Boiling Point: 264.8±29.0 °C at 760 mmHg
• Flash Point: 119.0±13.9 °C
• Refractive Index: 1.612
• PSA: 20.23000
• LogP: 2.04700
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5,8-Dihydro-1-naphthol (90%) Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：1993
• Hazard Category Code： 22-51/53
• Safety Instruction： S9; S16; S26; S29; S33
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R11; R22; R36; R50/53
• Packing Group：II
• Hazard Level：3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 5,8-Dihydro-1-naphthol (90%)

Recent Advances in the Study of 5,8-Dihydro-1-naphthol (90%) and Its Applications in Chemical Biology and Medicine

The compound 5,8-Dihydro-1-naphthol (90%), with the CAS number 27673-48-9, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a derivative of naphthalene, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and oxidative stress-related diseases.

One of the key areas of research has focused on the role of 5,8-Dihydro-1-naphthol (90%) as a precursor in the synthesis of quinone-based compounds. Quinones are known for their redox-active properties and have been implicated in numerous biological processes, including electron transport and cellular signaling. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5,8-Dihydro-1-naphthol (90%) exhibit potent antioxidant activity, making them promising candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its antioxidant properties, 5,8-Dihydro-1-naphthol (90%) has been investigated for its potential anti-inflammatory effects. A recent preclinical study highlighted its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models of chronic inflammation. These findings suggest that this compound could serve as a scaffold for the development of new anti-inflammatory drugs with fewer side effects compared to existing therapies.

The synthesis and purification of 5,8-Dihydro-1-naphthol (90%) have also been optimized in recent years. Advances in catalytic hydrogenation techniques have enabled the production of this compound with higher yields and purity, as reported in a 2022 article in Organic Process Research & Development. These improvements are critical for scaling up production and ensuring the consistency of its use in pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of 5,8-Dihydro-1-naphthol (90%)-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are exploring structural modifications and formulation strategies to enhance the pharmacokinetic profile of this compound and its derivatives.

In conclusion, 5,8-Dihydro-1-naphthol (90%) represents a versatile and promising compound in the realm of chemical biology and medicine. Its unique properties and potential therapeutic applications underscore the importance of continued research in this area. Future studies should focus on elucidating its mechanisms of action, optimizing its synthetic pathways, and evaluating its efficacy in clinical settings.